Cas no 2092290-21-4 ((5-tert-butyloxolan-2-yl)methanesulfonyl chloride)

• Product Name: (5-tert-butyloxolan-2-yl)methanesulfonyl chloride
• CAS No: 2092290-21-4
• MF: C₉H₁₇ClO₃S
• MW: 240.747481107712
• CID: 5183679
• Update Time: 2025-05-25

(5-tert-butyloxolan-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanesulfonyl chloride, 5-(1,1-dimethylethyl)tetrahydro-
• (5-tert-butyloxolan-2-yl)methanesulfonyl chloride

• Inchi： 1S/C9H17ClO3S/c1-9(2,3)8-5-4-7(13-8)6-14(10,11)12/h7-8H,4-6H2,1-3H3
• InChI Key： CQBMMQTXECNONG-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C)CCC1CS(Cl)(=O)=O

Additional information on (5-tert-butyloxolan-2-yl)methanesulfonyl chloride

(5-tert-butyloxolan-2-yl)methanesulfonyl chloride

The compound (5-tert-butyloxolan-2-yl)methanesulfonyl chloride with CAS No. 2092290-21-4 is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a sulfonyl chloride group with a tert-butyl oxolane moiety, making it a versatile building block in modern chemical research.

Recent studies have highlighted the potential of (5-tert-butyloxolan-2-yl)methanesulfonyl chloride as a key intermediate in the synthesis of advanced materials, particularly in the development of high-performance polymers and biodegradable plastics. The sulfonyl chloride functional group is known for its reactivity, enabling it to participate in a wide range of nucleophilic substitutions and condensation reactions. This property makes it an invaluable tool in the creation of complex molecular architectures.

One of the most exciting developments involving this compound is its role in the synthesis of bioactive molecules. Researchers have demonstrated that (5-tert-butyloxolan-2-yl)methanesulfonyl chloride can be effectively utilized in the construction of peptide mimetics and drug delivery systems. Its ability to form stable amide bonds under mild conditions has opened new avenues for medicinal chemistry, particularly in the design of targeted therapies.

The tert-butyl oxolane component of this compound adds another layer of functionality, contributing to its stability and solubility properties. This feature is particularly advantageous in industrial applications where robustness and scalability are critical. Recent advancements in catalytic processes have further enhanced the efficiency of reactions involving (5-tert-butyloxolan-2-yl)methanesulfonyl chloride, making it a preferred choice for large-scale production.

In terms of environmental impact, studies have shown that (5-tert-butyloxolan-2-yli)methanesulfonyl chloride exhibits favorable biodegradation characteristics under certain conditions, which aligns with growing industry trends toward sustainable chemistry practices. Its use in eco-friendly polymer formulations has been explored extensively, with promising results that could revolutionize the packaging and textiles industries.

Looking ahead, the continued exploration of (5-tet-butyl oxolane sulfonyl chloride) applications is expected to drive innovation across multiple sectors. Its role as a versatile precursor in both academic and industrial settings underscores its importance as a cornerstone of modern chemical research.